Cas no 2228999-75-3 (5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2228999-75-3
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• CID: 6240760
• PubChem ID: 165642776
• Update Time: 2025-05-19

5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one
• EN300-1906620
• 2228999-75-3

• Inchi： 1S/C8H7BrN2O2/c9-7-2-1-5(3-10-7)6-4-11-8(12)13-6/h1-3,6H,4H2,(H,11,12)
• InChI Key： YCSXJCCMPSVECG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1CNC(=O)O1

Computed Properties

• Exact Mass: 241.96909g/mol
• Monoisotopic Mass: 241.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one

Professional Introduction to Compound with CAS No. 2228999-75-3 and Product Name: 5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one

The compound identified by the CAS number 2228999-75-3 and the product name 5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a brominated pyridine moiety linked to an oxazolidinone ring, has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The oxazolidinone core is particularly noteworthy for its role as a privileged scaffold in drug design, offering unique biochemical properties that make it an attractive candidate for the development of novel therapeutic agents.

In recent years, the exploration of 5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one has been driven by its potential in modulating various biological pathways. The bromopyridine substituent introduces a reactive handle that can be exploited for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles. This flexibility has made the compound a valuable tool in the quest for new treatments targeting a range of diseases, including infectious disorders and chronic conditions.

One of the most compelling aspects of this compound is its demonstrated efficacy in preclinical studies. Research has shown that derivatives of 5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one exhibit promising activity against bacterial pathogens by interfering with essential metabolic processes. The oxazolidinone ring itself is known to disrupt bacterial cell wall synthesis, while the bromopyridine moiety enhances binding affinity to specific enzymatic targets. Such dual functionality makes this class of compounds particularly potent in combating multidrug-resistant strains.

The structural features of 5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one also contribute to its favorable pharmacokinetic properties. The oxazolidinone scaffold is metabolically stable, allowing for prolonged half-life in vivo, while the bromine atom facilitates rapid conjugation with biological molecules, enhancing bioavailability. These characteristics are critical for ensuring therapeutic efficacy and minimizing side effects. Furthermore, the compound’s solubility profile has been optimized through structural modifications, improving its absorption and distribution throughout the body.

Recent advancements in computational chemistry have further illuminated the potential of 5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one as a lead compound. High-throughput virtual screening (HTVS) has identified novel analogs with enhanced binding affinity to therapeutic targets, paving the way for rapid drug discovery pipelines. Additionally, machine learning models have been employed to predict optimal substitution patterns on the oxazolidinone ring, streamlining the synthesis of more effective derivatives. These computational approaches have significantly accelerated the development process and reduced experimental costs.

The compound’s role in addressing emerging health challenges cannot be overstated. With the rise of antibiotic-resistant bacteria and the growing burden of chronic diseases, innovative therapeutic strategies are urgently needed. 5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one represents a cornerstone in this effort, offering a versatile platform for designing next-generation drugs. Its ability to interact with multiple biological pathways makes it particularly well-suited for treating complex conditions that require multifaceted approaches.

In conclusion, 5-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228999-75-3) stands as a beacon of innovation in pharmaceutical chemistry. Its unique structural composition and functional attributes position it as a key player in the development of novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound promises to play an increasingly pivotal role in advancing global health outcomes.